Cas no 1463536-99-3 (2-cyclohexylcyclopropane-1-carbaldehyde)

• Product Name: 2-cyclohexylcyclopropane-1-carbaldehyde
• CAS No: 1463536-99-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD24499815
• CID: 5170543
• PubChem ID: 18970127
• Update Time: 2025-08-03

2-cyclohexylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 2-cyclohexyl-
• 2-cyclohexylcyclopropane-1-carbaldehyde

• MDL： MFCD24499815
• Inchi： 1S/C10H16O/c11-7-9-6-10(9)8-4-2-1-3-5-8/h7-10H,1-6H2
• InChI Key： NMVQWJGYOHLDFK-UHFFFAOYSA-N
• SMILES： C1(C=O)CC1C1CCCCC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 2-cyclohexylcyclopropane-1-carbaldehyde

Recent Advances in the Study of 2-Cyclohexylcyclopropane-1-carbaldehyde (CAS: 1463536-99-3) in Chemical and Biomedical Research

2-Cyclohexylcyclopropane-1-carbaldehyde (CAS: 1463536-99-3) is a specialized organic compound that has recently garnered significant attention in the fields of chemical synthesis and biomedical research. This compound, characterized by its unique cyclohexylcyclopropane structure, has shown promising potential in various applications, including drug discovery, material science, and catalysis. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of growing interest among researchers.

In the context of chemical synthesis, 2-cyclohexylcyclopropane-1-carbaldehyde has been explored as a versatile intermediate for the construction of complex molecular architectures. Its cyclopropane ring, known for its high strain energy, offers unique reactivity patterns that can be harnessed for selective transformations. Recent publications have highlighted its use in [1,3]-dipolar cycloadditions and as a precursor for chiral ligands in asymmetric catalysis. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

From a biomedical perspective, preliminary studies have investigated the biological activity of 2-cyclohexylcyclopropane-1-carbaldehyde and its derivatives. Its structural features suggest potential interactions with biological targets, such as enzymes or receptors, which could be leveraged for therapeutic applications. For instance, recent in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, hinting at its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The synthesis of 2-cyclohexylcyclopropane-1-carbaldehyde has also seen advancements in recent years. Researchers have developed more efficient and scalable routes to produce this compound with high purity and yield. One notable approach involves the use of transition metal-catalyzed cyclopropanation reactions, which offer improved selectivity and reduced byproduct formation. These methodological improvements are critical for enabling large-scale production and facilitating further research into its applications.

Despite these promising developments, challenges remain in the study of 2-cyclohexylcyclopropane-1-carbaldehyde. For example, its stability under physiological conditions and potential toxicity profiles need to be thoroughly investigated to ensure its suitability for biomedical applications. Additionally, the exploration of its derivatives and analogs could provide insights into structure-activity relationships, potentially leading to the discovery of more potent and selective compounds.

In conclusion, 2-cyclohexylcyclopropane-1-carbaldehyde (CAS: 1463536-99-3) represents a compelling area of research in both chemical and biomedical fields. Its unique structural properties and versatile reactivity make it a valuable tool for synthetic chemists, while its potential biological activities open new avenues for drug discovery. Continued research efforts will be essential to fully unlock its potential and address the remaining challenges in its application.